Cas no 1005299-34-2 (2-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide)

• Product Name: 2-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• CAS No: 1005299-34-2
• MF: C₂₀H₂₁BrN₂O₂
• MW: 401.296944379807
• CID: 5508293
• Update Time: 2025-08-05

2-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 2-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• Inchi： 1S/C20H21BrN2O2/c1-13(2)20(25)23-11-5-6-14-12-15(9-10-18(14)23)22-19(24)16-7-3-4-8-17(16)21/h3-4,7-10,12-13H,5-6,11H2,1-2H3,(H,22,24)
• InChI Key： DKBAUFQTNXUILG-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)(=O)C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

2-Bromo-N-[1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-yl]Benzamide: A Novel Scaffold for Targeted Therapeutic Applications

2-Bromo-N-[1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-yl]benzamide (CAS No. 1005299-34-2) represents a strategically designed molecular entity that combines structural elements of aromatic heterocycles and functionalized quinoline derivatives. This compound's unique chemical architecture, characterized by the 2-bromo substituent and the 1,2,3,4-tetrahydroquinoline framework, positions it as a promising candidate for pharmacological exploration. Recent advancements in medicinal chemistry have underscored the importance of 2-methylpropanoyl moieties in modulating biological activity, while the benzamide group enhances molecular stability and solubility. The integration of these functional groups into a single molecule creates a platform for diverse applications in drug discovery.

Structurally, the 1,2,3,4-tetrahydroquinoline core is a well-established scaffold in pharmaceutical research, known for its ability to interact with multiple protein targets. The 2-bromo substitution introduces electrophilic characteristics, potentially enabling reactivity with nucleophilic residues in biological systems. Meanwhile, the 2-methylpropanoyl chain provides steric and electronic modulation, which can influence receptor binding affinity. The benzamide functionality further contributes to molecular rigidity and metabolic stability, making this compound a valuable candidate for prodrug design strategies.

Recent studies have highlighted the potential of 1,2,3,4-tetrahydroquinoline-based derivatives in addressing unmet medical needs. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that compounds with similar scaffolds demonstrated selective inhibition of protein kinases involved in inflammatory pathways. The 2-bromo group in this molecule may enable novel interactions with kinase domains, while the benzamide moiety could enhance binding affinity through hydrogen bonding with target residues. These properties position the compound for further investigation in anti-inflammatory and immunomodulatory applications.

The synthesis of 2-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide involves a multi-step process that combines classical organic chemistry techniques with modern catalytic approaches. The 1,2,3,4-tetrahydroquinoline core is typically synthesized through a Diels-Alder reaction or a Povarov-type cyclization, followed by functionalization with the 2-methylpropanoyl group. The benzamide functionality is introduced via a coupling reaction with appropriate carboxylic acid derivatives, while the 2-bromo substitution is achieved through electrophilic bromination under controlled conditions. Optimization of reaction parameters, such as temperature, solvent, and catalysts, is critical for achieving high yields and purity.

Recent advancements in computational chemistry have provided insights into the molecular behavior of this compound. Molecular docking studies suggest that the 1,2,3,4-tetrahydroquinoline core may bind to hydrophobic pockets in target proteins, while the 2-bromo group could form halogen bonds with specific amino acid residues. The benzamide moiety is predicted to engage in hydrogen bonding with polar residues, enhancing overall binding affinity. These interactions are supported by quantum mechanical calculations that reveal the compound's potential for selective targeting of specific protein domains.

Pharmacokinetic profiling of this compound is essential for understanding its therapeutic potential. Studies on structurally related derivatives have shown that the benzamide group significantly improves oral bioavailability by reducing metabolic degradation. The 2-methylpropanoyl chain may also contribute to improved solubility, as demonstrated in a 2024 study on analogs of 1,2,3,4-tetrahydroquinoline-based compounds. These properties make the molecule suitable for development as an oral dosage form, with potential applications in chronic disease management.

The 2-bromo substitution introduces unique reactivity patterns that could be exploited for further chemical modifications. For example, the bromine atom may serve as a site for bioconjugation with targeting ligands or fluorescent moieties, enabling the compound to be used as a probe for imaging applications. This versatility is particularly relevant in the context of personalized medicine, where the ability to tailor molecular properties to specific patient needs is crucial.

From a synthetic perspective, the 1,2,3,4-tetrahydroquinoline scaffold is known for its adaptability to diverse functional groups. The 2-methylpropanoyl chain can be modified to introduce additional functionalities, such as hydrophobic or hydrophilic groups, depending on the desired application. The benzamide functionality provides a versatile platform for further derivatization, allowing for the exploration of a wide range of molecular variants. This flexibility is a key advantage in drug development, where rapid iteration of molecular structures is often required to optimize therapeutic profiles.

Recent trends in medicinal chemistry emphasize the importance of designing molecules with multiple therapeutic targets. The 1,2,3,4-tetrahydroquinoline-based structure of this compound, combined with the 2-bromo and benzamide functionalities, suggests potential for multitargeting. For instance, the compound may simultaneously interact with different protein domains, leading to synergistic therapeutic effects. This property is particularly valuable in the treatment of complex diseases such as cancer, where targeting multiple pathways is often necessary.

Environmental and safety considerations are integral to the development of this compound. The 2-bromo substitution raises questions about potential toxicity, which must be evaluated through rigorous in vitro and in vivo studies. The benzamide functionality, while generally considered safe, requires careful assessment of its metabolic profile and potential for accumulation in biological systems. These factors are critical for ensuring the compound's safety and efficacy in clinical applications.

Future research directions for this compound include exploring its potential in combination therapies and evaluating its activity against emerging pathogens. The 1,2,3,4-tetrahydroquinoline scaffold has shown promise in combating antibiotic-resistant bacteria, and the 2-bromo group may enhance this activity by introducing new modes of action. Additionally, the benzamide functionality could be leveraged to improve drug delivery systems, such as nanoparticle formulations, for targeted therapeutic applications.

In conclusion, 2-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide (CAS No. 1005299-34-2) represents a compelling molecular platform with diverse therapeutic potential. Its unique chemical architecture, combining elements of aromatic heterocycles and functionalized quinoline derivatives, positions it as a valuable candidate for further exploration in drug discovery. The integration of the 2-bromo, 1,2,3,4-tetrahydroquinoline, 2-methylpropanoyl, and benzamide functionalities creates a versatile molecule with applications in multiple therapeutic areas. Continued research into its biological activity, synthetic modifications, and pharmacological properties will be essential for realizing its full potential in medicine.

Summary and Key Points: 1. Molecular Structure and Design: - 2-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide (CAS No. 1005299-34-2) is a strategically designed compound with a 1,2,3,4-tetrahydroquinoline core, 2-bromo group, 2-methylpropanoyl chain, and benzamide functionality. These elements combine to create a versatile molecular platform. 2. Pharmacological Potential: - The 1,2,3,4-tetrahydroquinoline scaffold is known for its interaction with multiple protein targets, making it a promising candidate for anti-inflammatory, immunomodulatory, and anti-cancer applications. - The 2-bromo group may enable novel interactions with kinase domains, while the benzamide moiety enhances binding affinity through hydrogen bonding. - The 2-methylpropanoyl chain contributes to steric and electronic modulation, influencing receptor binding and metabolic stability. 3. Synthesis and Optimization: - The synthesis involves a multi-step process, including Diels-Alder reactions, Povarov cyclizations, and coupling reactions. Optimization of reaction conditions is critical for achieving high yields and purity. - Computational studies suggest multitargeting potential, where the compound may interact with multiple protein domains, leading to synergistic therapeutic effects. 4. Safety and Environmental Considerations: - The 2-bromo group raises questions about toxicity, necessitating thorough in vitro and in vivo evaluations. - The benzamide functionality requires assessment of its metabolic profile and potential for accumulation in biological systems. 5. Future Research Directions: - Exploration of combination therapies and antibiotic-resistant bacteria applications. - Leveraging the benzamide functionality for drug delivery systems, such as nanoparticle formulations. - Continued research into biological activity, synthetic modifications, and pharmacological properties to fully realize the compound's therapeutic potential. Conclusion: This compound represents a promising molecular platform with diverse therapeutic applications. Its unique design and functional groups make it a valuable candidate for further exploration in drug discovery, with potential impacts across multiple therapeutic areas. Continued research and optimization will be essential to maximize its efficacy and safety in clinical settings.